Cas no 1805566-99-7 (Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate)

• Product Name: Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate
• CAS No: 1805566-99-7
• MF: C₁₄H₁₆BrNO₂
• MW: 310.186343193054
• CID: 5038414
• Update Time: 2025-06-14

Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate

• Inchi： 1S/C14H16BrNO2/c1-3-11-5-10(9-16)6-12(8-15)13(11)7-14(17)18-4-2/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： COTNLSSOLNSUOW-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=CC(CC)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate

Comprehensive Introduction to Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate (CAS No. 1805566-99-7)

Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate (CAS No. 1805566-99-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and an ethylphenylacetate backbone, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's CAS number 1805566-99-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the growing demand for high-purity intermediates, Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate has gained attention for its role in optimizing reaction yields and reducing byproducts. Recent studies highlight its utility in cross-coupling reactions, a hot topic in green chemistry, where efficiency and sustainability are paramount.

In the context of AI-driven drug design, 1805566-99-7 is often explored for its modularity in constructing complex scaffolds. Computational models frequently reference such compounds to predict reactivity and compatibility with biocatalysts. This aligns with the industry's shift toward machine learning-assisted synthesis, a trending search term among chemists and material scientists. The compound's cyano group further enhances its versatility, enabling transformations into amines or carboxylic acids under mild conditions.

From an SEO perspective, queries like "synthesis of Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate" or "CAS 1805566-99-7 suppliers" reflect user intent for technical and procurement insights. Addressing these, we note that the compound's stability under inert atmospheres and compatibility with palladium catalysts are frequently discussed in patent literature. Its ethyl ester moiety also attracts interest for prodrug development, a niche yet rapidly expanding field in oncology research.

Environmental considerations are another focal point. The bromomethyl functionality demands careful handling protocols, though the compound itself is not classified as hazardous under major regulatory frameworks. Innovations in waste minimization during its synthesis resonate with the green chemistry movement, another high-traffic keyword cluster. Laboratories prioritizing atom economy often evaluate this compound for its balanced reactivity and selectivity.

In summary, Ethyl 2-bromomethyl-4-cyano-6-ethylphenylacetate (CAS No. 1805566-99-7) exemplifies the convergence of synthetic utility and modern research trends. Its relevance in precision synthesis, computational chemistry, and sustainable practices ensures continued prominence in scientific discourse and industrial applications.